Cas no 62209-07-8 (5'-Adenylic acid, 8-[(8-aminooctyl)amino]-)

5'-Adenylic acid, 8-[(8-aminooctyl)amino]- structure
62209-07-8 structure
Product Name:5'-Adenylic acid, 8-[(8-aminooctyl)amino]-
CAS No:62209-07-8
MF:C18H32N7O7P
MW:489.463144302368
CID:454369
PubChem ID:71388807
Update Time:2025-04-19

5'-Adenylic acid, 8-[(8-aminooctyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 5'-Adenylic acid, 8-[(8-aminooctyl)amino]-
    • [(2R,3S,4R,5R)-5-[6-amino-8-(8-aminooctylamino)purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
    • 62209-07-8
    • DTXSID30810856
    • 8-[(8-Aminooctyl)amino]adenosine 5'-(dihydrogen phosphate)
    • ((2R,3S,4R,5R)-5-(6-Amino-8-((8-aminooctyl)amino)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
    • Inchi: 1S/C18H32N7O7P/c19-7-5-3-1-2-4-6-8-21-18-24-12-15(20)22-10-23-16(12)25(18)17-14(27)13(26)11(32-17)9-31-33(28,29)30/h10-11,13-14,17,26-27H,1-9,19H2,(H,21,24)(H2,20,22,23)(H2,28,29,30)/t11-,13-,14-,17-/m1/s1
    • InChI Key: WFGIMIYPNPHASV-LSCFUAHRSA-N
    • SMILES: P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C3=C(C(N)=NC=N3)N=C2NCCCCCCCCN)O1)O)O

Computed Properties

  • Exact Mass: 489.21036
  • Monoisotopic Mass: 489.21008338g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 13
  • Complexity: 647
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.9
  • Topological Polar Surface Area: 224Ų

Experimental Properties

  • PSA: 224.12
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